Cas no 15791-89-6 (3,3'-oxydibenzoic acid)
3,3'-oxydibenzoic acid structure
Product Name:3,3'-oxydibenzoic acid
CAS No:15791-89-6
MF:C14H10O5
MW:258.226204395294
CID:1335620
PubChem ID:177685
Update Time:2025-04-20
3,3'-oxydibenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-oxydibenzoic acid
- 3-(3-carboxyphenoxy)benzoic acid
- DTXSID70166329
- 15791-89-6
- Benzoic acid, 3,3'-oxybis-
- SCHEMBL68858
- 3,3'-oxy-di-benzoicacid
-
- Inchi: 1S/C14H10O5/c15-13(16)9-3-1-5-11(7-9)19-12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
- InChI Key: ZFCNECLRCWFTLI-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C(=O)O)C=1)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 258.0528
- Monoisotopic Mass: 258.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 83.8A^2
Experimental Properties
- Density: 1.395
- Boiling Point: 492.2°C at 760 mmHg
- Flash Point: 191.9°C
- Refractive Index: 1.638
- PSA: 83.83
3,3'-oxydibenzoic acid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
15791-89-6 (3,3'-oxydibenzoic acid) Related Products
- 100-09-4(p-Anisic acid)
- 1132-21-4(3,5-Dimethoxybenzoic acid)
- 27914-54-1(4-Methoxy-d3-benzoic Acid)
- 621-51-2(3-Ethoxybenzoic acid)
- 35065-12-4(3-(4'-Hydroxy)phenoxybenzoic Acid)
- 3739-38-6(3-Phenoxybenzoic acid)
- 2215-77-2(4-Phenoxybenzoic acid)
- 586-38-9(3-Methoxybenzoic acid)
- 46331-50-4(5-Methoxyisophthalic acid)
- 2215-89-6(4,4'-Oxybis(benzoic Acid))
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